(S)-1-(5-Fluoropyrimidin-2-yl)ethanamine hydrochloride
Overview
Description
(S)-1-(5-Fluoropyrimidin-2-yl)ethanamine hydrochloride, also known as 5-fluoro-2-pyrimidinamine hydrochloride, is an important chemical compound used in the synthesis of various drugs and in scientific research. This compound is used as a starting material for the synthesis of several drugs, such as 5-fluorouracil and 5-fluorouridine. It is also used in the synthesis of other compounds, such as 5-fluoro-2-pyrimidinamine-5-carboxylic acid and 5-fluoro-2-pyrimidinamine-5-sulfonic acid.
Scientific Research Applications
Pharmacogenomic Profiling for Personalized Treatment
(S)-1-(5-Fluoropyrimidin-2-yl)ethanamine hydrochloride is significantly involved in cancer treatment protocols, especially for colorectal, ovarian, and gastrointestinal cancers. Research indicates the importance of pharmacogenomic profiling in predicting patient responses to Fluoropyrimidine/Oxaliplatin-based therapy. Notably, the stratification of patients based on genotype profiles can provide crucial information about potential toxicity and resistance before commencing therapy, thereby enhancing treatment efficacy and cost-effectiveness (Di Francia et al., 2015).
Alternative Chemotherapy Options for Patients with Cardiac History
In cases where patients have a significant cardiac history or previous cardiotoxicity, this compound-based treatments like raltitrexed offer a safer alternative. This compound is used as a substitute when 5-fluorouracil or capecitabine is not tolerated, showing a favorable incidence of cardiotoxicity in this high-risk patient group (Kelly et al., 2013).
Optimization of Fluoropyrimidine-Based Therapy
The pharmacogenetics of this compound, particularly the polymorphisms in the DPYD gene, play a critical role in tailoring FP-based chemotherapy. Research suggests that combining genotyping with clinical monitoring and feasible phenotyping methods, such as measuring plasma 5-FU clearance or the dihydrouracil/uracil ratio, is essential for optimizing chemotherapy (Conti et al., 2020).
properties
IUPAC Name |
(1S)-1-(5-fluoropyrimidin-2-yl)ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8FN3.ClH/c1-4(8)6-9-2-5(7)3-10-6;/h2-4H,8H2,1H3;1H/t4-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAXIYWZAHFHREE-WCCKRBBISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=C(C=N1)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=NC=C(C=N1)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClFN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40735465 | |
Record name | (1S)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40735465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
935667-21-3 | |
Record name | (1S)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40735465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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